Cas no 1194803-69-4 (2-(1-Benzyl-1H-pyrazol-3-yl)acetic acid)

• Product Name: 2-(1-Benzyl-1H-pyrazol-3-yl)acetic acid
• CAS No: 1194803-69-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD24485786
• CID: 4562632
• PubChem ID: 118798259
• Update Time: 2025-08-05

2-(1-Benzyl-1H-pyrazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzyl-1H-pyrazol-3-yl)acetic acid
• 2-(1-benzylpyrazol-3-yl)acetic acid
• STL588632
• AB93286
• 1194803-69-4
• (1-BENZYLPYRAZOL-3-YL)ACETIC ACID
• MFCD24485786
• CS-0441910
• (1-benzyl-1H-pyrazol-3-yl)acetic acid
• AKOS027253857

• MDL： MFCD24485786
• Inchi： 1S/C12H12N2O2/c15-12(16)8-11-6-7-14(13-11)9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,15,16)
• InChI Key： GGRRQTDMAUZGFP-UHFFFAOYSA-N
• SMILES： OC(CC1C=CN(CC2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1